Cas no 2680827-40-9 (benzyl N-2-(5-bromopyridin-3-yl)-2-oxoethylcarbamate)

• Product Name: benzyl N-2-(5-bromopyridin-3-yl)-2-oxoethylcarbamate
• CAS No: 2680827-40-9
• MF: C₁₅H₁₃BrN₂O₃
• MW: 349.179322957993
• CID: 5626650
• PubChem ID: 165937052
• Update Time: 2025-06-08

benzyl N-2-(5-bromopyridin-3-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28298338
• 2680827-40-9
• benzyl N-[2-(5-bromopyridin-3-yl)-2-oxoethyl]carbamate
• benzyl N-2-(5-bromopyridin-3-yl)-2-oxoethylcarbamate

• Inchi： 1S/C15H13BrN2O3/c16-13-6-12(7-17-8-13)14(19)9-18-15(20)21-10-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,18,20)
• InChI Key： GHRROKSIFBFYFU-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(CNC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 348.01095g/mol
• Monoisotopic Mass: 348.01095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.3Ų

Additional information on benzyl N-2-(5-bromopyridin-3-yl)-2-oxoethylcarbamate

Introduction to Benzyl N-2-(5-bromopyridin-3-yl)-2-oxoethylcarbamate (CAS No. 2680827-40-9)

Benzyl N-2-(5-bromopyridin-3-yl)-2-oxoethylcarbamate, a compound with the chemical formula C₁₂H₁₂BNO₄, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 2680827-40-9, has garnered attention due to its structural complexity and potential applications in drug development. The presence of a benzyl group, a brominated pyridine ring, and an oxoethylcarbamate moiety makes it a versatile intermediate in synthetic chemistry.

The benzyl group, known for its stability and ease of functionalization, plays a crucial role in the synthesis of various pharmaceuticals. It serves as a protecting group for hydroxyl or amino groups and can be easily removed under specific conditions. The pyridine ring, particularly the 5-bromo substituent, introduces electrophilic centers that are conducive to further chemical modifications. This feature is highly valuable in medicinal chemistry, where precise control over reaction outcomes is essential.

The oxoethylcarbamate moiety contributes to the compound's reactivity and biological activity. This functional group is commonly found in pharmaceuticals due to its ability to enhance solubility and metabolic stability. The combination of these structural elements makes Benzyl N-2-(5-bromopyridin-3-yl)-2-oxoethylcarbamate a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. The compound Benzyl N-2-(5-bromopyridin-3-yl)-2-oxoethylcarbamate has been investigated for its potential role in this context. Its unique structural features suggest that it could be utilized in the synthesis of small-molecule inhibitors or modulators of key biological pathways.

One of the most intriguing aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with reduced side effects. The bromopyridine moiety in Benzyl N-2-(5-bromopyridin-3-yl)-2-oxoethylcarbamate provides a scaffold that can be modified to interact with kinase active sites.

Additionally, the compound has shown promise in preliminary studies as a precursor for more complex molecules. Researchers have explored its use in generating libraries of compounds for high-throughput screening (HTS). HTS is a method used to rapidly test thousands of compounds for their biological activity against specific targets. The structural diversity offered by Benzyl N-2-(5-bromopyridin-3-yl)-2-oxoethylcarbamate makes it an ideal candidate for this purpose.

The synthesis of Benzyl N-2-(5-bromopyridin-3-yl)-2-oxoethylcarbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The initial step typically involves the bromination of a pyridine derivative, followed by condensation with benzoyl chloride to introduce the benzyl group. Subsequent reactions include the formation of the oxoethylcarbamate moiety through cyclization and hydrolysis reactions.

In terms of analytical characterization, various techniques are employed to confirm the structure and purity of the compound. Nuclear magnetic resonance (NMR) spectroscopy, including 1H NMR and 13C NMR, provides detailed information about the molecular structure. Mass spectrometry (MS) is used to determine the molecular weight and fragmentation patterns, while high-performance liquid chromatography (HPLC) ensures high purity standards.

The pharmacological properties of Benzyl N-2-(5-bromopyridin-3-yl)-2-oxoethylcarbamate are still under investigation, but preliminary data suggest that it may exhibit significant biological activity. In vitro studies have shown that it can interact with various targets, including kinases and other enzymes involved in disease pathways. These findings warrant further exploration into its potential therapeutic applications.

One area of interest is its potential use as an anti-inflammatory agent. Inflammation is a hallmark of many chronic diseases, including arthritis and cardiovascular disorders. By modulating inflammatory pathways, compounds like Benzyl N-2-(5-bromopyridin-3-yl)-2-oxoethylcarbamate could offer new treatment options.

Another promising application is in the field of neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by the accumulation of toxic protein aggregates. Small-molecule inhibitors that can prevent or reverse these aggregations could be highly beneficial. The structural features of Benzyl N-2-(5-bromopyridin-3-y l)-2-o x o eth yl carbamate make it a candidate for such therapeutic interventions.

The development of new drugs is a complex process that involves multiple stages, from discovery to clinical trials. Benzyl N - 2 - ( 5 - brom o p y ridin - 3 - y l ) - 2 - o x o eth y l carbamate represents an early stage candidate that requires extensive research before it can reach the market. However, its unique properties and potential applications make it an exciting prospect for future drug development.

In conclusion, Benzyl N - 2 - ( 5 - brom o p y ridin - 3 - y l ) - 2 - o x o eth y l carbamate (CAS No . 2680827 - 40 - 9) is a structurally complex and versatile compound with significant potential in pharmaceutical chemistry . Its unique combination of functional groups makes it suitable for various applications , including kinase inhibition , anti-inflammation , and neurodegenerative disease treatment . Further research is needed to fully elucidate its pharmacological properties and therapeutic potential .